Cas no 2138124-06-6 (3-(3-Bromophenyl)-1lambda6,2-thiazolidine-1,1-dione)

• Product Name: 3-(3-Bromophenyl)-1lambda6,2-thiazolidine-1,1-dione
• CAS No: 2138124-06-6
• MF: C₉H₁₀BrNO₂S
• MW: 276.150200366974
• CID: 5408787
• PubChem ID: 155937578
• Update Time: 2025-06-08

3-(3-Bromophenyl)-1lambda6,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2138124-06-6
• 3-(3-bromophenyl)-1lambda6,2-thiazolidine-1,1-dione
• EN300-746492
• Z2937111993
• 3-(3-Bromophenyl)-1lambda6,2-thiazolidine-1,1-dione

• Inchi： 1S/C9H10BrNO2S/c10-8-3-1-2-7(6-8)9-4-5-14(12,13)11-9/h1-3,6,9,11H,4-5H2
• InChI Key： UUPMZOGYWHCLAP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CCS(N1)(=O)=O

Computed Properties

• Exact Mass: 274.96156g/mol
• Monoisotopic Mass: 274.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-(3-Bromophenyl)-1lambda6,2-thiazolidine-1,1-dione

Professional Introduction to Compound with CAS No. 2138124-06-6 and Product Name: 3-(3-Bromophenyl)-1λ6,2-thiazolidine-1,1-dione

The compound identified by the CAS number 2138124-06-6 and the product name 3-(3-Bromophenyl)-1λ6,2-thiazolidine-1,1-dione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the thiazolidine class, which has garnered considerable attention due to its versatile biological activities and structural properties. The presence of a 3-bromophenyl substituent in its molecular framework further enhances its potential as a pharmacophore, making it a valuable candidate for drug discovery and development.

Thiazolidine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific structure of 3-(3-Bromophenyl)-1λ6,2-thiazolidine-1,1-dione incorporates a brominated aromatic ring, which is often utilized in medicinal chemistry to improve binding affinity and metabolic stability. This modification allows for enhanced interactions with biological targets, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in thiazolidine-based compounds due to their ability to modulate various cellular pathways. For instance, studies have demonstrated that thiazolidine derivatives can inhibit the activity of kinases and other enzymes involved in cancer progression. The 3-(3-Bromophenyl) moiety in this compound may contribute to its ability to interact with specific protein targets, thereby influencing cellular processes relevant to disease treatment.

One of the most compelling aspects of this compound is its potential application in oncology research. Current research indicates that thiazolidine derivatives can selectively target cancer cells while minimizing toxicity to healthy tissues. The bromine atom in the 3-bromophenyl group may play a crucial role in this selectivity by enhancing binding interactions with cancer-specific biomarkers. This feature makes 3-(3-Bromophenyl)-1λ6,2-thiazolidine-1,1-dione a promising candidate for further investigation as an anticancer agent.

Moreover, the structural flexibility of thiazolidines allows for modifications that can fine-tune their pharmacological properties. Researchers have explored various derivatives to optimize solubility, bioavailability, and target specificity. The incorporation of the 3-bromophenyl group into the molecular structure suggests that this compound may exhibit improved pharmacokinetic profiles compared to simpler thiazolidine derivatives.

The synthesis of 3-(3-Bromophenyl)-1λ6,2-thiazolidine-1,1-dione involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired aromatic-thiazolidine framework. These synthetic strategies highlight the compound's feasibility for large-scale production and further chemical manipulation.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the potential of 3-(3-Bromophenyl)-1λ6,2-thiazolidine-1,1-dione as a drug candidate. These simulations have provided insights into its binding affinity with various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. The results from these studies support its continued development as a lead compound for therapeutic intervention.

The pharmacological evaluation of this compound has revealed several promising characteristics. In vitro assays have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and survival. Additionally, preliminary animal studies suggest that it may exhibit favorable toxicity profiles when administered orally or intravenously. These findings underscore its potential as a viable therapeutic option for treating human diseases.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery is accelerating the identification of novel bioactive compounds like 3-(3-Bromophenyl)-1λ6,2-thiazolidine-1,1-dione. These technologies enable rapid screening of vast chemical libraries and prediction of biological activity based on structural features. The combination of experimental data with computational modeling is streamlining the process of optimizing lead compounds for clinical development.

The future prospects for 3-(3-Bromophenyl)-1λ6,2-thiazolidine-1,1-dione are bright given its unique structural features and demonstrated biological activity. Further investigations are warranted to fully elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between academic researchers and industry scientists will be essential in translating this promising compound into effective treatments for patients worldwide.